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Compound of Interest

Compound Name: Javanicin C

Cat. No.: B1672811 Get Quote

An In-depth Overview of the Naphthoquinone
Antibiotic
This technical guide provides a comprehensive overview of Javanicin C, a naphthoquinone

metabolite with notable biological activities. The information is tailored for researchers,

scientists, and professionals in the field of drug development, offering detailed data on its

chemical properties, biological functions, and relevant experimental methodologies.

Molecular and Physicochemical Properties
Javanicin C is a naturally occurring compound belonging to the naphthoquinone class, first

isolated from the fungus Fusarium javanicum.[1] It is also produced by other fungi, including

the endophytic fungus Chloridium sp. found in the neem tree (Azadirachta indica) and

Fusarium solani.[2][3]
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Parameter Value Reference(s)

Molecular Formula C₁₅H₁₄O₆ [2]

Molecular Weight 290.27 g/mol [2]

IUPAC Name

5,8-dihydroxy-2-methoxy-6-

methyl-7-(2-

oxopropyl)naphthalene-1,4-

dione

CAS Registry Number 476-45-9

Physicochemical Characteristics
Property Description Reference(s)

Appearance
Red crystals with a coppery

luster

Solubility Soluble in alkalis

Melting Point Decomposes at 207.5-208 °C

Biological Activity and Mechanism of Action
Javanicin C has demonstrated significant biological activity, particularly as an antibacterial and

antifungal agent.

Antibacterial and Antifungal Spectrum
Javanicin C exhibits selective and potent activity against various microorganisms.
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Organism Activity MIC Value Reference(s)

Pseudomonas

aeruginosa
Strong antibacterial 2 µg/mL [2]

Pseudomonas

fluorescens
Strong antibacterial 2 µg/mL

Candida albicans Moderate antifungal 20-40 µg/mL [2]

Fusarium oxysporum Moderate antifungal 20-40 µg/mL [2]

Escherichia coli Moderate antibacterial 20-40 µg/mL [2]

Bacillus sp. Moderate antibacterial 20-40 µg/mL [2]

Cryptococcus

neoformans
Potent antifungal Not specified

Mechanism of Action
The primary mechanism of action of Javanicin C involves the disruption of key metabolic

pathways in susceptible organisms. It is a known inhibitor of pyruvate decarboxylase, an

essential enzyme in anaerobic fermentation.[4][5] This inhibition is achieved through a reaction

with the coenzyme thiamine pyrophosphate.

Furthermore, studies on the antifungal activity of recombinant javanicin against Cryptococcus

neoformans have revealed that it likely acts on intracellular targets. The compound appears to

penetrate the fungal cell and interfere with carbohydrate metabolism and energy production,

specifically impacting the glycolysis pathway and mitochondrial respiration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Javanicin C: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672811#javanicin-c-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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